Reduction of acyl glucuronidation in a series of acidic 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors: the discovery of AZD6925†

MedChemComm Pub Date: 2012-08-13 DOI: 10.1039/C2MD20154B

Abstract

Inhibition of 11β-HSD1 is viewed as a potential target for the treatment of obesity and other elements of the metabolic syndrome. We report here the optimisation of a carboxylic acid class of inhibitors from AZD4017 (1) to the development candidate AZD6925 (11). A central aim of this optimisation campaign was the modulation of clearance mechanism to reduce the extent of acyl glucuronidation. This was achieved by modulation of the acid substructure together with a redistribution of lipophilicity in order to achieve the desired profile.

Graphical abstract: Reduction of acyl glucuronidation in a series of acidic 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors: the discovery of AZD6925
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